2,4-Dihydroxy-1,6-naphthyridine

• IUPAC Name: 4-hydroxy-1H-1,6-naphthyridin-2-one
• InChI: InChI=1S/C8H6N2O2/c11-7-3-8(12)10-6-1-2-9-4-5(6)7/h1-4H,(H2,10,11,12)
• InChI Key: CBNDBUJADLVUBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC2=C1NC(=O)C=C2O
• Molecular Formula: C8H6N2O2
• DSSTOX Substance ID: DTXSID901290982
• Molecular Weight: 162.15 g/mol
• CAS RN: 60058-17-5

Description

2,4-Dihydroxy-1,6-naphthyridine is a type of 1,6-naphthyridine, which is a class of nitrogen-containing heterocyclic compounds. These compounds have been well explored by the scientific community due to their significant importance in the field of medicinal chemistry. They exhibit a variety of biological activities such as anticancer, anti-human immunodeficiency virus (HIV), anti-microbial, analgesic, anti-inflammatory, and anti-oxidant activities.

Synthesis Analysis

The synthesis of 1,6-naphthyridine derivatives has been a topic of interest in recent years. For instance, highly functionalized 1,2-dihydro-1,6-naphthyridine-8-carbonitrile analogues were developed by Das et al. via an ecofriendly approach under different reaction conditions. Another method involves the solvent-free and catalyst-free synthesis of 1,6-naphthyridine derivatives by grinding ketones, malononitrile, and amines in a mortar at room temperature.

Molecular Structure Analysis

The molecular structure of 2,4-Dihydroxy-1,6-naphthyridine is derived from the fusion of two pyridines through two adjacent carbon atoms, making it the naphthalene analog of pyridine with one nitrogen atom in each ring.

Chemical Reactions Analysis

1,6-Naphthyridines exhibit reactivity with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes.

Scientific Research Applications

Anticancer Properties

2,4-Dihydroxy-1,6-naphthyridine derivatives, particularly 1,6-naphthyridines, have shown significant potential in anticancer applications. These compounds demonstrate a wide range of pharmacological activities, including anticancer properties. Research has focused on the synthesis of these compounds and studying their anticancer activity on various cancer cell lines, with emphasis on structure-activity relationships and molecular modeling studies (Lavanya et al., 2021).

Innovative Synthesis Approaches

Innovative synthesis methods for 1,6-naphthyridines have been developed, emphasizing eco-friendly approaches. For example, a catalyst-free synthesis in an aqueous medium has been reported, which avoids the use of expensive catalysts and toxic solvents (Mukhopadhyay et al., 2011). Additionally, grindstone chemistry has been utilized for the solvent-free and catalyst-free synthesis of 1,6-naphthyridine derivatives (Hameed, 2015).

Biomedical Applications

1,6-Naphthyridin-2(1H)-ones, a subfamily of 1,6-naphthyridines, have been studied for their diverse biomedical applications. These compounds have shown potential as ligands for several receptors in the body, with more than 17,000 compounds in this subfamily explored for various biomedical applications (Oliveras et al., 2021).

Hydrogen Bonds and Tautomerism Studies

Research on 2,7-disubstituted 1,8-naphthyridines has provided insights into their ability to exhibit tautomerism and form multiple hydrogen bonds. These studies are crucial for understanding the molecular interactions and secondary interactions of these compounds (Alvarez-Rúa et al., 2004).

C-Met Kinase Inhibitors

The 1,6-naphthyridine motif has been identified as a multivalent scaffold in medicinal chemistry, leading to the discovery of c-Met kinase inhibitors. These inhibitors have shown effectiveness in inhibiting Met phosphorylation and cell proliferation at low micromolar concentrations (Wang et al., 2013).

Fluorescence and NLO Properties

1,6-Naphthyridine derivatives have been investigated for their spectral and photophysical properties, showing potential for nonlinear optics applications. They exhibit second harmonic generation and solvatochromism, which are important for estimating dipole moments and first-order hyperpolarizability (Indirapriyadharshini et al., 2002).

Mechanism of Action

While the specific mechanism of action for 2,4-Dihydroxy-1,6-naphthyridine is not explicitly mentioned in the retrieved papers, 1,6-naphthyridines in general have been studied for their anticancer activity on different cancer cell lines. The anticancer activity has been correlated to 1,6-naphthyridines using the literature on the structure–activity relationship (SAR) along with molecular modeling studies.

Safety and Hazards

While specific safety and hazard information for 2,4-Dihydroxy-1,6-naphthyridine is not available, general safety measures for handling 1,6-naphthyridines include avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.